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Compound of Interest

Compound Name: 4-Amino-3-nitropyridine

Cat. No.: B158700 Get Quote

An In-depth Technical Guide to 4-Amino-3-
nitropyridine
This technical guide provides a comprehensive overview of 4-Amino-3-nitropyridine, a key

intermediate in the pharmaceutical industry.[1][2] It covers its chemical identity,

physicochemical properties, detailed synthesis protocols, and analytical methodologies,

tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
4-Amino-3-nitropyridine is a heterocyclic compound belonging to the pyridine family. The

presence of both an amino and a nitro group on the pyridine ring makes it a versatile building

block in organic synthesis.

IUPAC Name: 3-nitropyridin-4-amine[3]

Chemical Structure:

Caption: 2D Chemical Structure of 4-Amino-3-nitropyridine.

Physicochemical and Pharmacokinetic Properties
A summary of the key quantitative data for 4-Amino-3-nitropyridine is presented below. These

properties are crucial for its handling, reaction optimization, and potential formulation
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development.

Property Value Reference(s)

Molecular Formula C₅H₅N₃O₂ [2][3][4][5][6][7]

Molecular Weight 139.11 g/mol [3][4][5][6][7][8]

Appearance
Yellow crystalline powder or

solid
[1][2][4][9]

Melting Point 203-207 °C [1][5][9]

Boiling Point 255.04 °C (rough estimate) [1][2]

Density 1.4551 g/cm³ (rough estimate) [1][2]

Water Solubility Insoluble [1][9]

pKa 5.02 ± 0.12 (Predicted) [1]

CAS Number 1681-37-4 [3][4][5][6][7][8][9]

InChI Key
IUPPEELMBOPLDJ-

UHFFFAOYSA-N
[1]

SMILES
Nc1ccncc1--INVALID-LINK--

=O
[5]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4-Amino-3-nitropyridine are

provided below.

Two common synthetic routes for the preparation of 4-Amino-3-nitropyridine are outlined.

Protocol 1: Nitration of 4-Aminopyridine[1][2][4][9]

This method involves the direct nitration of 4-aminopyridine using a nitrating agent in a strong

acid.

Materials:
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Pyridin-4-amine (4-aminopyridine)

Concentrated sulfuric acid

Fuming nitric acid

Ammonia solution

Ice

Procedure:

Dissolve pyridin-4-amine (5.0 g, 50.0 mmol) in concentrated sulfuric acid (20 mL) under

ice-bath conditions (0-10 °C).

Slowly add fuming nitric acid (2.5 mL) dropwise, maintaining the temperature between 0-

10 °C.

Stir the reaction mixture at 0-10 °C for 5 hours.

Allow the mixture to warm to room temperature and then heat at 90 °C for 3 hours.

After cooling, continue stirring at room temperature overnight.

Slowly pour the reaction mixture into ice water.

Adjust the pH to 7 with ammonia solution to precipitate the product.

Collect the yellow precipitate by filtration and dry under reduced pressure.

The expected yield of 4-amino-3-nitropyridine is approximately 70% (5.1 g).[4][9]
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Caption: Workflow for the synthesis of 4-Amino-3-nitropyridine from 4-aminopyridine.

Protocol 2: Amination of 4-Ethoxy-3-nitropyridine[4]

This alternative route involves the substitution of an ethoxy group with an amino group.

Materials:

4-Ethoxy-3-nitropyridine

Ammonium acetate

Water

Phosphorus pentoxide

Procedure:

In a round bottom flask equipped with a reflux condenser and magnetic stirrer, charge 4-

ethoxy-3-nitropyridine (1.0 g, 5.95 mmol) and ammonium acetate (5.0 g, 65 mmol).

Heat the reaction mixture in an oil bath at 120 °C until a homogeneous liquid is formed.

Monitor the reaction progress using thin-layer chromatography (TLC) with a 10:1 ethyl

acetate:triethylamine solvent system.

After approximately 2.5 hours, cool the reaction mixture and pour it into water.

Collect the yellow precipitate by filtration.

Wash the precipitate with water and dry in vacuo at 60 °C over phosphorus pentoxide.

The expected yield of 3-nitro-4-aminopyridine is 75% (620 mg).[4]
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Caption: Workflow for the synthesis of 4-Amino-3-nitropyridine from 4-ethoxy-3-nitropyridine.

A combination of chromatographic and spectroscopic techniques is recommended for the

comprehensive analysis of 4-Amino-3-nitropyridine.

Thin-Layer Chromatography (TLC):

Application: To monitor reaction progress and assess purity qualitatively.

Stationary Phase: Silica gel plates.

Mobile Phase: A common system is 10:1 ethyl acetate:triethylamine.[4]

High-Performance Liquid Chromatography (HPLC):

Application: For quantitative purity assessment and impurity profiling. While a specific

method for 4-Amino-3-nitropyridine is not detailed in the provided results, a general

approach for aminopyridines can be adapted.[10][11]

Column: A C18 reversed-phase column is a common starting point. For polar compounds

like this, Hydrophilic Interaction Liquid Chromatography (HILIC) may be considered.[11]

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic

solvent (e.g., acetonitrile or methanol).[10]

Detection: UV detection at a wavelength where the compound has significant absorbance

(e.g., 275 nm).[10]

Mass Spectrometry (MS):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b158700?utm_src=pdf-body-img
https://www.benchchem.com/product/b158700?utm_src=pdf-body
https://www.benchchem.com/product/b158700?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/4-amino-3-nitropyridine.htm
https://www.benchchem.com/product/b158700?utm_src=pdf-body
https://helixchrom.com/compounds/4-aminopyridine/
https://www.benchchem.com/pdf/Assessing_the_Purity_of_Synthesized_3_Amino_4_nitropyridine_1_oxide_A_Comparative_Guide.pdf
https://www.benchchem.com/pdf/Assessing_the_Purity_of_Synthesized_3_Amino_4_nitropyridine_1_oxide_A_Comparative_Guide.pdf
https://helixchrom.com/compounds/4-aminopyridine/
https://helixchrom.com/compounds/4-aminopyridine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application: For structural confirmation and molecular weight determination.

Ionization: Electrospray ionization (ESI) is suitable.

Observation: The protonated molecule [M+H]⁺ is typically observed at m/z 140.04.[4][9]

Gas Chromatography (GC):

Application: For the analysis of volatile impurities and in specific contexts like air

monitoring.

Detector: A Nitrogen-Phosphorus Detector (NPD) provides high sensitivity for nitrogen-

containing compounds.[12]

Sample:
4-Amino-3-nitropyridine

TLC
(Qualitative Purity,

Reaction Monitoring)

HPLC
(Quantitative Purity,
Impurity Profiling)

Mass Spectrometry
(Structural Confirmation,

MW Verification)

GC-NPD
(Volatile Impurities)

Purity & Identity
Confirmed

Click to download full resolution via product page

Caption: General analytical workflow for the characterization of 4-Amino-3-nitropyridine.

Safety and Handling
4-Amino-3-nitropyridine is associated with several hazard classifications.[3][5]

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[3][5]
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Personal Protective Equipment (PPE): Appropriate gloves, safety glasses, and a dust mask

(e.g., N95) should be worn when handling the solid material.[5]

Storage: Keep in a dark place, under an inert atmosphere, at room temperature.[1] The

container should be kept well-closed.[8]

This guide serves as a foundational resource for professionals working with 4-Amino-3-
nitropyridine, providing essential data and methodologies to support further research and

development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158700#4-amino-3-nitropyridine-chemical-structure-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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